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Introduction
Anavex 1-41 is a novel small molecule with potential therapeutic applications in

neurodegenerative and neurodevelopmental disorders.[1][2][3][4][5][6][7][8][9] It functions as a

dual modulator, acting as a sigma-1 (σ1) receptor agonist and engaging with muscarinic

acetylcholine receptors.[2][4][10] This document provides detailed application notes and

protocols for the solubility and preparation of Anavex 1-41 for use in in vitro assays, along with

an overview of its mechanism of action and relevant signaling pathways.

Physicochemical Properties and Solubility
Anavex 1-41, with the chemical formula C19H23NO and a monoisotopic mass of 281.17798

Da, is identified by the CAS number 99761-13-4 and the IUPAC name 1-(5,5-diphenyloxolan-3-

yl)-N,N-dimethylmethanamine.[11][12] While specific solubility data for Anavex 1-41 is not

readily available in public literature, information on its congener, ANAVEX 2-73 (Blarcamesine),

suggests that it is soluble in organic solvents such as ethanol and dimethyl formamide (DMF) at

approximately 30 mg/mL and is slightly soluble in dimethyl sulfoxide (DMSO).[13] Based on

this, a similar solubility profile can be anticipated for Anavex 1-41.

Disclaimer: The following solubility and preparation protocols are based on the available data

for the closely related compound ANAVEX 2-73 and general laboratory best practices for small
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molecules. It is highly recommended that researchers perform their own solubility tests to

determine the optimal conditions for their specific experimental needs.

Recommended Solvents and Storage
Property Recommendation

Primary Solvents Dimethyl sulfoxide (DMSO), Ethanol

Storage of Solid Compound Store at -20°C in a dry, dark place.

Storage of Stock Solutions
Aliquot and store at -20°C or -80°C to minimize

freeze-thaw cycles.

Preparation of Anavex 1-41 for In Vitro Assays
This section outlines a general protocol for the preparation of Anavex 1-41 stock and working

solutions for use in cell-based assays.

Materials
Anavex 1-41 (solid form)

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Ethanol, absolute, sterile

Sterile microcentrifuge tubes

Sterile pipette tips

Vortex mixer

Cell culture medium appropriate for the assay

Protocol for Preparation of 10 mM Stock Solution in
DMSO

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination.
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Weighing the Compound: Accurately weigh a precise amount of Anavex 1-41 powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 2.814 mg of Anavex 1-41
(Molecular Weight: 281.39 g/mol ).

Dissolution: Add the appropriate volume of sterile DMSO to the weighed Anavex 1-41. For

the example above, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly until the compound is completely dissolved. Gentle

warming (e.g., in a 37°C water bath) may aid in dissolution if necessary.

Sterilization (Optional): If required for the specific application, the stock solution can be filter-

sterilized using a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at

-20°C or -80°C.

Preparation of Working Solutions
Working solutions should be prepared fresh for each experiment by diluting the stock solution

in the appropriate cell culture medium.

Determine Final Concentration: Decide on the final concentrations of Anavex 1-41 required

for your experiment.

Serial Dilution: Perform serial dilutions of the 10 mM stock solution in your cell culture

medium to achieve the desired final concentrations.

Important: Ensure that the final concentration of DMSO in the cell culture medium is

consistent across all experimental conditions (including vehicle controls) and is at a level

that does not affect cell viability (typically ≤ 0.1%).

Vehicle Control: Prepare a vehicle control containing the same final concentration of DMSO

as the highest concentration of Anavex 1-41 used in the experiment.

Experimental Workflow for In Vitro Assays
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The following diagram illustrates a typical workflow for utilizing Anavex 1-41 in a cell-based

assay.

Prepare 10 mM Stock Solution
in DMSO

Prepare Working Solutions
(Serial Dilution in Media)

Treat Cells with Anavex 1-41
and Vehicle Control

Culture and Seed Cells

Incubate for a
Defined Period

Perform In Vitro Assay
(e.g., Viability, Signaling)

Data Analysis

Click to download full resolution via product page

Anavex 1-41 In Vitro Assay Workflow

Mechanism of Action and Signaling Pathways
Anavex 1-41's primary mechanism of action involves the activation of the sigma-1 (σ1)

receptor, a chaperone protein located at the mitochondria-associated endoplasmic reticulum

(ER) membrane.[10] It also modulates muscarinic acetylcholine receptors.[2][4] This dual

activity contributes to its neuroprotective effects by influencing several downstream signaling

pathways.
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Sigma-1 Receptor Signaling Pathway
Activation of the σ1 receptor by Anavex 1-41 leads to the modulation of intracellular calcium

signaling, reduction of oxidative stress, and enhancement of mitochondrial function. This can

ultimately inhibit apoptotic pathways and promote cell survival.
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Anavex 1-41 Sigma-1 Receptor Pathway

Muscarinic Receptor Modulation
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Anavex 1-41 also exhibits affinity for muscarinic acetylcholine receptors, which are G-protein

coupled receptors involved in various downstream signaling cascades that can influence

neuronal function and survival.
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Anavex 1-41 Muscarinic Receptor Pathway

Quantitative Data Summary
The following table summarizes the reported binding affinities of Anavex 1-41 for various

receptors.

Receptor Subtype Binding Affinity (Ki)

Sigma-1 (σ1) 44 nM

Muscarinic M1 18-114 nM

Muscarinic M2 > M1 affinity

Muscarinic M3 > M1 affinity

Muscarinic M4 > M1 affinity

Data compiled from publicly available preclinical study information.[12]

Conclusion
These application notes provide a comprehensive guide for the preparation and use of Anavex
1-41 in in vitro research settings. By following the recommended protocols and understanding

its dual mechanism of action, researchers can effectively design and execute experiments to

further elucidate the therapeutic potential of this promising compound. As with any

experimental compound, it is imperative to adhere to good laboratory practices and safety

guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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